Cas no 1239782-97-8 (2-Ethyl-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-Ethyl-4-methylpyrimidine-5-carboxylic acid
• CAS No: 1239782-97-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD15731268
• CID: 4579732
• Update Time: 2023-08-10

2-Ethyl-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-methylpyrimidine-5-carboxylic acid
• SB56080
• 2-ethyl-4-methylpyrimidine-5-carboxylicacid
• 2-Ethyl-4-methylpyrimidine-5-carboxylic acid

• MDL： MFCD15731268
• Inchi： 1S/C8H10N2O2/c1-3-7-9-4-6(8(11)12)5(2)10-7/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： BBVREYZUQSMPTO-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(CC)=NC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives